3-Ethylheptanoic acid

• IUPAC Name: 3-ethylheptanoic acid
• InChI: InChI=1S/C9H18O2/c1-3-5-6-8(4-2)7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key: MCLMZMISZCYBBG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CC(=O)O
• Molecular Formula: C9H18O2
• DSSTOX Substance ID: DTXSID90931612
• Molecular Weight: 158.24 g/mol
• CAS RN: 14272-47-0

Description

Synthesis Analysis

The synthesis of compounds related to 3-Ethylheptanoic acid often involves multi-step chemical processes that aim to achieve high purity and yield. For instance, an improved synthetic method for 3-methylheptanoic acid, which shares a similar synthesis pathway to 3-Ethylheptanoic acid, was developed by Li Wei (2010). This method involves the reaction of crotonic acid with sec-butyl alcohol to protect the carbonyl group, followed by a reaction with n-butylmagnesium bromide to obtain the sec-butyl 3-methylheptanoate. The latter is then hydrolyzed under alkali conditions to yield the final product, demonstrating a novel approach with high product purity (Li Wei, 2010).

Molecular Structure Analysis

The characterization of molecular structures in compounds like 3-Ethylheptanoic acid is typically achieved through spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. These methods provide detailed insights into the compound's molecular framework and the nature of its chemical bonds, essential for understanding its chemical behavior and properties.

Chemical Reactions and Properties

Chemical reactions involving compounds related to 3-Ethylheptanoic acid showcase the compound's reactivity and potential for further chemical modifications. For example, the homogeneous and heterogeneous catalyzed synthesis of 2-ethylheptanoic acid from carbon dioxide, butadiene, and hydrogen indicates the versatility of such compounds in chemical synthesis, involving steps like hydrogenation and lactone ring cleavage (A. Behr & Volker A. Brehme, 2002).

Scientific Research Applications

• Metabolism of Related Compounds :

  • 2-Ethylhexanoic Acid Metabolism : A study by Stingel et al. (2007) found that the major catabolic pathway of 2-ethylhexanoic acid in humans is beta-oxidation, leading to the formation of 3-oxo-2-ethylhexanoic acid as the main urinary metabolite (Stingel et al., 2007).

• Synthesis Techniques :

  • Homogeneous and Heterogeneous Catalysis : Behr and Brehme (2002) described the synthesis of 2-ethylheptanoic acid by hydrogenation of a lactone, which is itself produced by reacting butadiene with carbon dioxide (Behr & Brehme, 2002).
  • Oxidation of 2-Ethylhexanal : Gliński and Kijeński (1995) studied the liquid phase oxidation of 2-ethylhexanal, finding 2-ethylhexanoic acid as the main reaction product (Gliński & Kijeński, 1995).

• Catalytic Applications :

  • Iron(III) 2-Ethylhexanoate in Diels–Alder Reactions : Gorman and Tomlinson (1998) used iron(III) 2-ethylhexanoate as a catalyst for the stereoselective Diels–Alder reaction (Gorman & Tomlinson, 1998).

• Environmental and Health Impacts :

  • Metabolism of 3-Methylheptane : Serve et al. (1993) found that 3-methylheptane, a component of fuels and solvents, is metabolized in rats to various compounds, including 2-ethylhexanoic acid (Serve et al., 1993).

• Chemical Production :

  • Enzymatic Production of Esters : Zheng et al. (2012) discussed the enzymatic production of (S)-3-cyano-5-methylhexanoic acid ethyl ester, a valuable synthetic intermediate, using immobilized lipase (Zheng et al., 2012).

• Analytical Methods :

  • Mass Spectrometry Analysis : Trent et al. (1961) provided mass spectra for 2-ethylheptanoic acid and other aliphatic acids, offering quantitative methods for analyzing mixtures of these acids (Trent et al., 1961).

• Catalyst Characterization and Application :

  • Deoxygenation on Ni-Promoted Catalysts : Brimont et al. (2012) investigated the deoxygenation of ethyl heptanoate using various transition metal sulfide catalysts, including Ni-promoted MoS2 (Brimont et al., 2012).